4-Hydroxy-alpha-(((3-(2-methoxyphenyl)-1,1-dimethylpropyl)amino)methyl)benzenemethanol

• CAS No.: 72734-63-5
• Product Name: 4-Hydroxy-alpha-(((3-(2-methoxyphenyl)-1,1-dimethylpropyl)amino)methyl)benzenemethanol
• Molecular Formula: C20H27NO3
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 4-[1-hydroxy-2-[[4-(2-methoxyphenyl)-2-methylbutan-2-yl]amino]ethyl]phenol
• Standard InChI: InChI=1S/C20H27NO3/c1-20(2,13-12-16-6-4-5-7-19(16)24-3)21-14-18(23)15-8-10-17(22)11-9-15/h4-11,18,21-23H,12-14H2,1-3H3
• Standard InChIKey: QQNHGKXYJUREIZ-UHFFFAOYSA-N
• SMILES: CC(C)(CCC1=CC=CC=C1OC)NCC(C2=CC=C(C=C2)O)O
• Canonical SMILES: CC(C)(CCC1=CC=CC=C1OC)NCC(C2=CC=C(C=C2)O)O
• Appearance: Solid powder
• Description: D 2343 is a Beta 2-adrenoreceptor agonist with alpha 1-adrenoreceptor blocking properties. This compound has 5-6 times lower potency than terbutaline, but has a longer bronchodilating effect.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: D 2343; N-(3-(2-methoxyphenyl)-1,1-dimethylpropyl)-1-(p-hydroxyphenyl)ethanolamine hydrochloride
• Reference: 1: Löfdahl CG, Bengtsson B, Svedmyr K, Svedmyr N. Two new beta 2-adrenoceptor agonists, D-2343 and QH 25, studied in asthmatic patients. Allergy. 1982 Jul;37(5):351-7. PubMed PMID: 6127039.; 2: Löfdahl CG, Svedmyr N. Selectivity of beta-adrenergic stimulating and blocking agents. Eur J Respir Dis Suppl. 1984;136:101-13. PubMed PMID: 6145618.; 3: Löfdahl CG, Svedmyr K, Svedmyr N, Andersson P, Bengtsson B, Olsson OA, Waldeck B. Comparison of beta 2-adrenoceptor stimulation in bronchial and skeletal muscle in experimental and clinical studies. Eur J Respir Dis Suppl. 1984;135:124-7. PubMed PMID: 6329798.; 4: Olsson OA, Gustafsson B. The effect of D2343 in transmurally stimulated rabbit isthmus muscle. Acta Pharmacol Toxicol (Copenh). 1985 May;56(5):427-30. PubMed PMID: 2863921.; 5: Löfdahl CG, Svedmyr N. A new beta 2-adrenoceptor agonist--D 2343--with long duration. Inhalation comparison with terbutaline in asthmatics. Allergy. 1984 Aug;39(6):485-9. PubMed PMID: 6437263.; 6: Olsson OA, Ahlquist B, Gustafsson B. A new beta 2-adrenoceptor agonist with alpha 1-adrenoceptor blocking properties. Acta Pharmacol Toxicol (Copenh). 1981 Apr;48(4):340-8. PubMed PMID: 6121453.; 7: Ingemarsson I, Arulkumaran S, Chua S. Effects of D2343, a new beta-mimetic drug, and terbutaline on spontaneous term labor. Gynecol Obstet Invest. 1988;26(2):130-5. PubMed PMID: 3146531.; 8: Olsson OA, Ahlquist B, Gustafsson B, Persson G. The effects in myometrial preparations of D2343, a beta 2-adrenoceptor agonist possessing alpha 1-receptor blocking qualities. Acta Pharmacol Toxicol (Copenh). 1984 Nov;55(5):391-7. PubMed PMID: 6152105.
• PubChem Compound: 166295
• Last Modified: Nov 11 2021